molecular formula C25H23FN4O3 B2748533 N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide CAS No. 921782-16-3

N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Cat. No. B2748533
CAS RN: 921782-16-3
M. Wt: 446.482
InChI Key: XHKHIOMQTKDWKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide is a useful research compound. Its molecular formula is C25H23FN4O3 and its molecular weight is 446.482. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

  • Synthesis of Fluorocontaining Derivatives : A study by Eleev, Kutkin, and Zhidkov (2015) explored the synthesis of fluorocontaining substituted amides of pyrazolo[3,4-d]pyrimidine derivatives, demonstrating the potential for creating various chemically interesting and potentially useful compounds (Eleev, Kutkin, & Zhidkov, 2015).

  • Antimicrobial and Anticancer Activity : A study by Jeankumar et al. (2013) involved synthesizing thiazole-aminopiperidine hybrid analogs with a focus on inhibiting Mycobacterium tuberculosis GyrB. This indicates a potential use in antimicrobial therapy (Jeankumar et al., 2013).

Pharmacological Applications

  • Cytotoxicity Against Cancer Cells : Hassan, Hafez, and Osman (2014) synthesized novel 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives and screened them for cytotoxic activity against Ehrlich Ascites Carcinoma cells. This points towards potential applications in cancer research (Hassan, Hafez, & Osman, 2014).

  • Potassium-Competitive Acid Blockers : Palmer et al. (2007) identified 7H-8,9-Dihydropyrano[2,3-c]imidazo[1,2-a]pyridines as candidates for further development as potassium-competitive acid blockers (P-CABs), indicating a possible role in gastrointestinal disorders (Palmer et al., 2007).

Potential in Antiviral and Antituberculosis Therapies

  • Antiviral Activity : Abd El-All et al. (2016) synthesized novel compounds derived from Thieno[2,3-d]-pyrimidine derivatives, tested against influenza A neuraminidase virus, indicating potential application in antiviral therapy (Abd El-All et al., 2016).

  • Inhibition of Met Kinase Superfamily : Schroeder et al. (2009) explored substituted dihydropyridine-3-carboxamides as Met kinase inhibitors, relevant for their roles in cancer and inflammatory diseases (Schroeder et al., 2009).

properties

IUPAC Name

N-[(4-fluorophenyl)methyl]-3-oxo-5-(oxolan-2-ylmethyl)-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H23FN4O3/c26-18-10-8-17(9-11-18)13-27-24(31)21-15-29(14-20-7-4-12-33-20)16-22-23(21)28-30(25(22)32)19-5-2-1-3-6-19/h1-3,5-6,8-11,15-16,20H,4,7,12-14H2,(H,27,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XHKHIOMQTKDWKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CN2C=C3C(=NN(C3=O)C4=CC=CC=C4)C(=C2)C(=O)NCC5=CC=C(C=C5)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H23FN4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

446.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-fluorobenzyl)-3-oxo-2-phenyl-5-((tetrahydrofuran-2-yl)methyl)-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.